3,3,3-trifluoro-N-(2-formyl-4-methoxyphenyl)propanamide

• Molecular Formula: C11H10F3NO3
• Molecular Weight: 261.20 g/mol
• IUPAC Name: 3,3,3-trifluoro-N-(2-formyl-4-methoxyphenyl)propanamide
• InChI: InChI=1S/C11H10F3NO3/c1-18-8-2-3-9(7(4-8)6-16)15-10(17)5-11(12,13)14/h2-4,6H,5H2,1H3,(H,15,17)
• InChI Key: GGBYQZQUUFEYPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC(F)(F)F)C=O

Description

3,3,3-trifluoro-N-(2-formyl-4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C11H10F3NO3 and its molecular weight is 261.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,3,3-trifluoro-N-(2-(hydroxymethyl)-4-methoxyphenyl)propanamide (6.30 g, 23.9 mmol) in anhydrous CH2Cl2 (200 mL) was added MnO2 (20.0 g, 229 mmol). The mixture was refluxed for 16 hours. The mixture was filtered off and the filtrate was concentrated to give the desired product (5.30 g, yield 84%).